Cas no 1361846-00-5 (Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-5-acetate)

• Product Name: Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-5-acetate
• CAS No: 1361846-00-5
• MF: C₁₂H₁₆F₂N₂O₃
• MW: 274.263850212097
• CID: 4798367
• Update Time: 2025-06-13

Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-5-acetate

• Inchi： 1S/C12H16F2N2O3/c1-3-19-9(17)4-7-6-16-10(12(13)14)8(5-15)11(7)18-2/h6,12H,3-5,15H2,1-2H3
• InChI Key： MBQUBHKJGVBFFZ-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=C(C(=CN=1)CC(=O)OCC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 292
• XLogP3: 0.5
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-5-acetate

Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-5-acetate (CAS No. 1361846-00-5): A Comprehensive Overview

Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-5-acetate (CAS No. 1361846-00-5) is a versatile and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyridine core and functional groups, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The pyridine ring, a fundamental component of the molecule, is known for its aromatic stability and ability to form strong hydrogen bonds. The presence of the aminomethyl group at the 3-position enhances the compound's reactivity and potential for conjugation with other molecules, while the difluoromethyl group at the 2-position introduces significant electronic effects, influencing the compound's pharmacokinetic properties. Additionally, the methoxy substituent at the 4-position provides additional stability and modulates the compound's lipophilicity.

Recent studies have highlighted the potential of Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-5-acetate in various therapeutic areas. One notable application is its use as a potent inhibitor of specific enzymes involved in metabolic pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of a key enzyme responsible for the metabolism of certain neurotransmitters, making it a promising candidate for treating neurological disorders such as Parkinson's disease and Alzheimer's disease.

Moreover, Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-5-acetate has shown promising results in preclinical studies as an antimicrobial agent. Its unique structure allows it to disrupt bacterial cell walls and inhibit bacterial growth, particularly against multidrug-resistant strains. This property makes it a valuable addition to the arsenal of compounds being developed to combat antibiotic resistance, a growing global health concern.

In addition to its therapeutic potential, Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-5-acetate has been explored for its use in diagnostic imaging. The compound's ability to cross biological membranes and accumulate in specific tissues makes it an attractive candidate for developing imaging agents that can help visualize and monitor disease progression. Research in this area has shown that labeled derivatives of this compound can be used to detect early signs of cancer and other diseases, providing valuable insights for early diagnosis and treatment planning.

The synthesis of Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-5-acetate involves several well-established chemical reactions, including nucleophilic substitution, condensation, and esterification. These reactions are typically carried out under controlled conditions to ensure high yields and purity. The final product is obtained as a white crystalline solid with high solubility in organic solvents, making it easy to handle and process for various applications.

From a safety perspective, Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-5-acetate is generally considered safe when handled under appropriate laboratory conditions. However, like any chemical compound, it should be stored and used following standard safety protocols to minimize potential risks. Researchers working with this compound are advised to wear appropriate personal protective equipment (PPE) and work in well-ventilated areas.

In conclusion, Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-5-acetate (CAS No. 1361846-00-5) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an exciting candidate for further investigation and development. As research in this area continues to advance, it is likely that new applications and therapeutic uses will be discovered, further solidifying its importance in the field.